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molecular formula C15H16N2OS B8398500 3-Methyl-alpha-(2-phenylethyl)imidazo[2,1-b]thiazole-5-methanol

3-Methyl-alpha-(2-phenylethyl)imidazo[2,1-b]thiazole-5-methanol

Cat. No. B8398500
M. Wt: 272.4 g/mol
InChI Key: KNABOQCRZJGAGI-UHFFFAOYSA-N
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Patent
US06191124B1

Procedure details

A solution of (2-Phenylethyl)-3-methylimidazo[2,1-b]thiazol-5-yl methanone (Formula B-6) (0.40 g) in ethanol (5.0 mL) was treated with a solution of NaBH4 (0.05 g) in ethanol (5 mL) and reacted for 18 hours. The solvent was removed in vacuo and the residue was treated with 5% acetic acid solution. Precipitated 3-Methyl-α-(2-phenylethyl)imidazo[2,1-b]thiazole-5-methanol (Formula B-8) (0.38 g) was filtered and recrystallized from isopropanol solution to provide pure 3-Methyl-α-(2-phenylethyl)imidazo[2,1-b]thiazole-5-methanol (Formula B-8) (0.35 g), m.p. 144-145°.
Name
(2-Phenylethyl)-3-methylimidazo[2,1-b]thiazol-5-yl methanone
Quantity
0.4 g
Type
reactant
Reaction Step One
Name
Quantity
0.05 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One

Identifiers

REACTION_CXSMILES
[C:1]1([CH2:7][CH2:8][C:9]([C:11]2[N:18]3[C:14]([S:15][CH:16]=[C:17]3[CH3:19])=[N:13][CH:12]=2)=[O:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[BH4-].[Na+]>C(O)C>[CH3:19][C:17]1[N:18]2[C:11]([CH:9]([CH2:8][CH2:7][C:1]3[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=3)[OH:10])=[CH:12][N:13]=[C:14]2[S:15][CH:16]=1 |f:1.2|

Inputs

Step One
Name
(2-Phenylethyl)-3-methylimidazo[2,1-b]thiazol-5-yl methanone
Quantity
0.4 g
Type
reactant
Smiles
C1(=CC=CC=C1)CCC(=O)C1=CN=C2SC=C(N21)C
Name
Quantity
0.05 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
Quantity
5 mL
Type
solvent
Smiles
C(C)O
Name
Quantity
5 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reacted for 18 hours
Duration
18 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed in vacuo
ADDITION
Type
ADDITION
Details
the residue was treated with 5% acetic acid solution
FILTRATION
Type
FILTRATION
Details
Precipitated 3-Methyl-α-(2-phenylethyl)imidazo[2,1-b]thiazole-5-methanol (Formula B-8) (0.38 g) was filtered
CUSTOM
Type
CUSTOM
Details
recrystallized from isopropanol solution

Outcomes

Product
Name
Type
product
Smiles
CC=1N2C(SC1)=NC=C2C(O)CCC2=CC=CC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 0.35 g
YIELD: CALCULATEDPERCENTYIELD 86.9%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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